(E)-N-(4-(3-(4-chlorophenyl)acryloyl)phenyl)nicotinamide

• IUPAC Name: N-[4-[(E)-3-(4-chlorophenyl)prop-2-enoyl]phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C21H15ClN2O2/c22-18-8-3-15(4-9-18)5-12-20(25)16-6-10-19(11-7-16)24-21(26)17-2-1-13-23-14-17/h1-14H,(H,24,26)/b12-5+
• InChI Key: CWZDPKTUHDEESK-LFYBBSHMSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NC2=CC=C(C=C2)C(=O)C=CC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=CC(=CN=C1)C(=O)NC2=CC=C(C=C2)C(=O)/C=C/C3=CC=C(C=C3)Cl
• Molecular Formula: C21H15ClN2O2
• Molecular Weight: 362.8 g/mol

Description

(E)-N-(4-(3-(4-chlorophenyl)acryloyl)phenyl)nicotinamide, also known as Compound 1, is a novel small molecule that has gained attention for its potential applications in scientific research. This compound has been shown to have promising properties as a tool for studying various biological processes, and its unique structure makes it a valuable addition to the arsenal of research chemicals available to scientists.

Scientific Research Applications

Inducers of Apoptosis in Cancer Therapy

A novel cell- and caspase-based high throughput screening assay identified a series of N-phenyl nicotinamides, related to "(E)-N-(4-(3-(4-chlorophenyl)acryloyl)phenyl)nicotinamide," as potent inducers of apoptosis. Through structure-activity relationship (SAR) studies, these compounds demonstrated significant potency in activating caspases and inducing apoptosis in breast cancer cells, highlighting their potential as novel anticancer agents. These compounds were found to inhibit microtubule polymerization in vitro, suggesting a mechanism of action similar to that of well-known anticancer drugs (Cai et al., 2003).

Antimicrobial Activity

Research into the antimicrobial efficacy of nicotinamide derivatives, including those similar to "(E)-N-(4-(3-(4-chlorophenyl)acryloyl)phenyl)nicotinamide," has shown promising results against a variety of microbial strains. This includes the synthesis of new 4-Thiazolidinones of nicotinic acid with demonstrated in vitro antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal species (Patel & Shaikh, 2010).

Antioxidant Properties

The antioxidant activity of certain chalcones containing the N-arylacetamide group has been studied, showing that compounds with structural features similar to "(E)-N-(4-(3-(4-chlorophenyl)acryloyl)phenyl)nicotinamide" possess significant antioxidant activity. This activity is comparable to that of ascorbic acid, indicating potential applications in oxidative stress-related conditions (Nguyen et al., 2021).

Corrosion Inhibition

Derivatives of nicotinamide, including chalcone derivatives, have been evaluated for their corrosion inhibition behavior on mild steel in hydrochloric acid solution. These studies reveal that such compounds can act as effective corrosion inhibitors, providing a protective layer on the metal surface and showing potential for applications in industrial corrosion protection (Lgaz et al., 2017).